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Technical Data Sheet: Isodecyl Benzoate

Introduction

Isodecyl benzoate is a benzoate ester with a branched isodecyl chain. It is utilized in various

industrial applications, including as a plasticizer, solvent, and emollient in personal care

products. This document provides core technical data regarding its molecular formula and

molecular weight, fundamental properties for its application in research, development, and

formulation.

Chemical Identity and Properties

A summary of the key identifiers and molecular properties of isodecyl benzoate is presented

below.
Parameter Value Reference
Molecular Formula C17H2602 [L112][31[41[5]
Molecular Weight 262.39 g/mol [11[31[4][5]
Alternate Molecular Weight 262.4 g/mol [2][6]
CAS Registry Number 131298-44-7 [L1[31[51[7]

Synonyms

Benzoic acid, C9-11-branched
alkyl esters

[11(51(7]
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Methodology for Determination of Molecular
Properties

Computational Protocol for Molecular Weight Calculation

The molecular weight of a compound is determined from its molecular formula. This is a
standard computational method based on the atomic weights of the constituent elements.

« |dentify the Molecular Formula: The established molecular formula for isodecyl benzoate is
C17H2602.[1][2][4]

» Determine Atomic Weights: The standard atomic weights of the constituent elements are

used:

o Carbon (C): ~12.011 amu

o Hydrogen (H): ~1.008 amu
o Oxygen (O): ~15.999 amu

o Calculate Total Molecular Weight: The molecular weight is the sum of the atomic weights of

all atoms in the molecule:

o Molecular Weight = (17 x Atomic Weight of C) + (26 x Atomic Weight of H) + (2 x Atomic
Weight of O)

o Molecular Weight = (17 x 12.011) + (26 x 1.008) + (2 x 15.999) = 204.187 + 26.208 +
31.998 = 262.393 g/mol

This calculated value is consistent with the referenced literature values of 262.39 g/mol and
262.4 g/mol .[1][2][3][4][5][6]

Experimental Protocol: Mass Spectrometry

While the molecular weight can be calculated, it can be experimentally verified using
techniques such as mass spectrometry.
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o Sample Preparation: A dilute solution of isodecyl benzoate is prepared in a suitable volatile
solvent (e.g., methanol or acetonitrile).

« lonization: The sample is introduced into the mass spectrometer and ionized using an
appropriate technique, such as Electrospray lonization (ESI) or Gas Chromatography-Mass
Spectrometry (GC-MS).

o Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured.

» Data Interpretation: The molecular ion peak [M]+ or a related adduct (e.g., [M+H]+ or
[M+Na]+) is identified in the mass spectrum. The molecular weight is then inferred from the
m/z value of this peak.

Logical Relationship Diagram

The following diagram illustrates the logical flow from the chemical formula to the determination
of the molecular weight.
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Caption: Logical workflow for calculating molecular weight from the molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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